Cas no 36994-36-2 (Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester)
36994-36-2 structure
Product Name:Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester
CAS No:36994-36-2
MF:C35H70O2S
MW:554.994110584259
CID:311524
PubChem ID:3015883
Update Time:2025-04-19
Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester
- octadecyl 2-methyl-3-tridecylsulfanylpropanoate
- octadecyl 2-methyl-3-(tridecylsulfanyl)propanoate
- Octadecyl 2-methyl-3-(tridecylthio)propionate
- 36994-36-2
- EINECS 253-302-1
- NS00056638
- DTXSID70958165
-
- Inchi: 1S/C35H70O2S/c1-4-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-37-35(36)34(3)33-38-32-30-28-26-24-22-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
- InChI Key: CUFPJSAZAYYDAT-UHFFFAOYSA-N
- SMILES: S(CC(C)C(=O)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 554.51
- Monoisotopic Mass: 554.50965264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 38
- Rotatable Bond Count: 33
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.2
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 26.3
Propanoic acid,2-methyl-3-(tridecylthio)-, octadecyl ester Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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